Cas no 2229681-95-0 (3-(2-methoxy-6-methylphenyl)prop-2-enal)

3-(2-Methoxy-6-methylphenyl)prop-2-enal is a versatile aromatic aldehyde with a methoxy-substituted phenyl core and an α,β-unsaturated carbonyl moiety. Its structure offers reactivity at both the formyl and alkene groups, making it valuable for synthetic applications, particularly in the preparation of fine chemicals, pharmaceuticals, and flavor/fragrance intermediates. The methoxy and methyl substituents enhance its stability and influence its electronic properties, facilitating selective transformations such as Michael additions or condensation reactions. This compound is characterized by high purity and consistent performance, ensuring reproducibility in research and industrial processes. Its well-defined structure also makes it a useful building block for complex molecular architectures.

3-(2-methoxy-6-methylphenyl)prop-2-enal structure

2229681-95-0 structure

Product Name:3-(2-methoxy-6-methylphenyl)prop-2-enal

CAS No:2229681-95-0

MF:C₁₁H₁₂O₂

MW:176.211783409119

CID:6019680

PubChem ID:165627502

Update Time:2025-10-24

3-(2-methoxy-6-methylphenyl)prop-2-enal Chemical and Physical Properties

Names and Identifiers

- 3-(2-methoxy-6-methylphenyl)prop-2-enal
- 2229681-95-0
- EN300-1773198
- Inchi： 1S/C11H12O2/c1-9-5-3-7-11(13-2)10(9)6-4-8-12/h3-8H,1-2H3/b6-4+
- InChI Key： FIXHRJVURMKULX-GQCTYLIASA-N
- SMILES： O(C)C1=CC=CC(C)=C1/C=C/C=O

Computed Properties

Exact Mass: 176.083729621g/mol
Monoisotopic Mass: 176.083729621g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 187
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 26.3Å²

3-(2-methoxy-6-methylphenyl)prop-2-enal Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1773198-0.05g	3-(2-methoxy-6-methylphenyl)prop-2-enal	2229681-95-0	0.05g	$660.0	2023-09-20
Enamine	EN300-1773198-0.1g	3-(2-methoxy-6-methylphenyl)prop-2-enal	2229681-95-0	0.1g	$691.0	2023-09-20
Enamine	EN300-1773198-0.25g	3-(2-methoxy-6-methylphenyl)prop-2-enal	2229681-95-0	0.25g	$723.0	2023-09-20
Enamine	EN300-1773198-0.5g	3-(2-methoxy-6-methylphenyl)prop-2-enal	2229681-95-0	0.5g	$754.0	2023-09-20
Enamine	EN300-1773198-1.0g	3-(2-methoxy-6-methylphenyl)prop-2-enal	2229681-95-0	1g	$785.0	2023-06-03
Enamine	EN300-1773198-2.5g	3-(2-methoxy-6-methylphenyl)prop-2-enal	2229681-95-0	2.5g	$1539.0	2023-09-20
Enamine	EN300-1773198-5.0g	3-(2-methoxy-6-methylphenyl)prop-2-enal	2229681-95-0	5g	$2277.0	2023-06-03
Enamine	EN300-1773198-10.0g	3-(2-methoxy-6-methylphenyl)prop-2-enal	2229681-95-0	10g	$3376.0	2023-06-03
Enamine	EN300-1773198-1g	3-(2-methoxy-6-methylphenyl)prop-2-enal	2229681-95-0	1g	$785.0	2023-09-20
Enamine	EN300-1773198-5g	3-(2-methoxy-6-methylphenyl)prop-2-enal	2229681-95-0	5g	$2277.0	2023-09-20

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Additional information on 3-(2-methoxy-6-methylphenyl)prop-2-enal

3-(2-Methoxy-6-Methylphenyl)prop-2-enal: A Promising Compound in Pharmaceutical Research

3-(2-Methoxy-6-Methylphenyl)prop-2-enal is a synthetic compound with a unique molecular structure that has garnered significant attention in the field of pharmaceutical research. With the CAS number 2229681-95-0, this compound represents a novel class of aromatic aldehydes that exhibit potential therapeutic applications. Recent studies have highlighted its role in modulating cellular signaling pathways and its potential as a lead candidate for drug development. This article explores the chemical properties, biological activities, and recent advancements in the research of 3-(2-Methoxy-6-Methylphenyl)prop-2-enal, emphasizing its significance in modern medicinal chemistry.

The molecular framework of 3-(2-Methoxy-6-Methylphenyl)prop-2-enal is characterized by a conjugated aldehyde group attached to a substituted benzene ring. The presence of methoxy and methyl groups on the aromatic ring contributes to its structural stability and reactivity. The aldehyde functionality is a key feature, as it can participate in various biochemical interactions, including hydrogen bonding and redox reactions. These structural attributes make 3-(2-Methoxy-6-Methylphen